Cas no 2172235-68-4 (7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 2172235-68-4
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6099997
• PubChem ID: 165550383
• Update Time: 2025-10-29

7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid
• 2172235-68-4
• 7-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• EN300-1483991

• Inchi： 1S/C28H32N2O5/c1-2-7-17(14-26(31)30-18-12-13-25(30)23(15-18)27(32)33)29-28(34)35-16-24-21-10-5-3-8-19(21)20-9-4-6-11-22(20)24/h3-6,8-11,17-18,23-25H,2,7,12-16H2,1H3,(H,29,34)(H,32,33)
• InChI Key： HYQTYQGUWPNALM-UHFFFAOYSA-N
• SMILES： OC(C1CC2CCC1N2C(CC(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid

Comprehensive Analysis of 7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 2172235-68-4)

The compound 7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 2172235-68-4) is a highly specialized chemical entity with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring a 7-azabicyclo[2.2.1]heptane core and a Fmoc-protected aminohexanoyl side chain, makes it a valuable building block for researchers developing novel therapeutics and biomaterials. In recent years, the demand for such advanced intermediates has surged due to the growing interest in peptide-based drugs and targeted drug delivery systems.

One of the most notable features of this compound is its Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group, a staple in solid-phase peptide synthesis (SPPS). The Fmoc group is widely preferred over other protecting groups due to its orthogonality, stability under basic conditions, and ease of removal under mild conditions. This characteristic aligns perfectly with the current trend toward greener and more sustainable synthetic methodologies, a topic frequently searched by chemists in academic and industrial settings.

The 7-azabicyclo[2.2.1]heptane moiety in this compound is another critical structural element. This bicyclic scaffold is increasingly recognized for its ability to impart conformational rigidity and metabolic stability to peptides and small molecules. Researchers often search for "constrained amino acid analogs" or "peptide backbone modifications" to enhance drug-like properties, and this compound serves as an excellent example of such innovations. Its potential applications span from GPCR-targeted therapeutics to enzyme inhibitors, areas that dominate current pharmaceutical research.

From a synthetic chemistry perspective, the carboxylic acid functionality at the 2-position of the bicyclic system offers versatile derivatization opportunities. This feature is particularly relevant in the context of "click chemistry" and "bioconjugation strategies," which are hot topics in drug discovery circles. The compound's compatibility with amide coupling reagents like HATU or PyBOP makes it a practical choice for modular synthesis approaches that are gaining traction in combinatorial chemistry and library design.

The physicochemical properties of CAS No. 2172235-68-4 have been carefully optimized for research applications. Its balanced lipophilicity (predicted LogP ~2.5) and molecular weight (~456.5 g/mol) place it within the desirable range for peptide mimetics, addressing common search queries about "bioavailability enhancement strategies." Furthermore, the compound's chiral centers and three-dimensional structure contribute to its potential for creating stereoselective interactions with biological targets—a key consideration in modern drug design that avoids flat, aromatic-rich molecules associated with off-target effects.

In the context of analytical characterization, this compound presents interesting challenges and opportunities that resonate with current analytical chemistry trends. The Fmoc chromophore provides strong UV absorbance (λmax ~267 nm), facilitating HPLC monitoring—a feature frequently searched in relation to "peptide synthesis monitoring techniques." Mass spectrometric analysis typically shows clear [M+H]+ and [M+Na]+ peaks, with the bicyclic structure producing distinctive fragmentation patterns that interest researchers studying "MS-based structural elucidation."

Storage and handling recommendations for 7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid follow best practices for sensitive synthetic intermediates: protection from moisture at -20°C under inert atmosphere. These conditions address common concerns about "compound stability in medicinal chemistry" that appear in scientific forums and search engines. The compound's stability profile makes it suitable for global distribution to research facilities, supporting the increasingly collaborative nature of pharmaceutical innovation.

Looking toward future applications, this compound's structural features position it well for emerging areas like "PROTAC technology" and "targeted protein degradation." The azabicyclic scaffold could serve as a rigid linker in bifunctional molecules, while the Fmoc-aminohexanoyl segment might be adapted for E3 ligase recognition elements. Such potential aligns with explosive growth in these research areas, as evidenced by surging publication rates and patent filings.

From a commercial perspective, the synthesis and supply of CAS No. 2172235-68-4 meet stringent quality control standards demanded by pharmaceutical partners. Batch-to-batch consistency (>98% purity by HPLC), comprehensive analytical documentation, and scalable production processes respond to frequent industry queries about "GMP-like intermediates for preclinical development." The compound's availability supports the accelerating transition from discovery to development that characterizes modern drug discovery pipelines.

In conclusion, 7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid represents a sophisticated tool for medicinal chemists navigating the challenges of 21st-century drug discovery. Its thoughtful molecular design addresses multiple current research priorities—from peptide therapeutics to molecular glues—while its well-characterized properties ensure reliable performance in diverse experimental settings. As the scientific community continues to explore advanced drug modalities, compounds like this will undoubtedly play pivotal roles in translating conceptual frameworks into clinical candidates.